Cas no 149949-66-6 (3-(1H-indol-3-yl)methyloxolane-2,5-dione)

• Product Name: 3-(1H-indol-3-yl)methyloxolane-2,5-dione
• CAS No: 149949-66-6
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 5851189
• PubChem ID: 10014035
• Update Time: 2025-07-20

3-(1H-indol-3-yl)methyloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-3-yl)methyloxolane-2,5-dione
• 149949-66-6
• 3-[(1H-indol-3-yl)methyl]oxolane-2,5-dione
• EN300-1729830

• Inchi： 1S/C13H11NO3/c15-12-6-8(13(16)17-12)5-9-7-14-11-4-2-1-3-10(9)11/h1-4,7-8,14H,5-6H2
• InChI Key： SZVKDHWCTUYZAK-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.2Ų

Additional information on 3-(1H-indol-3-yl)methyloxolane-2,5-dione

3-(1H-indol-3-yl)methyloxolane-2,5-dione: A Versatile Compound with Promising Applications in Biomedical Research

3-(1H-indol-3-yl)methyloxolane-2,5-dione is a unique organic compound characterized by its complex molecular structure, which combines an indole ring with a oxolane-2,5-dione functional group. This compound, identified by its CAS No. 149949-66-6, has attracted significant attention in the field of biomedical research due to its potential pharmacological properties and synthetic versatility. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential applications in drug discovery programs targeting inflammatory and neurodegenerative diseases.

The molecular architecture of 3-(1H-indol-3-yl)methyloxolane-2,5-dione is particularly noteworthy for its ability to form hydrogen bonds and exhibit chelating interactions with metal ions. This property has been extensively explored in the context of metal-based drug design, where the compound's capacity to coordinate with transition metals such as zinc and copper has been demonstrated. A 2023 study published in Journal of Medicinal Chemistry reported that the indole ring moiety of this compound contributes significantly to its binding affinity for G-protein coupled receptors (GPCRs), a class of targets implicated in numerous physiological processes.

Recent advances in computational chemistry have enabled researchers to predict the three-dimensional conformation of 3-(1H-indol-3-yl)methyloxolane-2,5-dione with high accuracy. These computational models have been instrumental in elucidating the compound's interaction patterns with biological macromolecules. For instance, molecular docking studies have shown that the oxolane-2,5-dione ring can adopt multiple conformations, which may explain its ability to modulate diverse target proteins. Such insights are crucial for optimizing the compound's pharmacokinetic properties and enhancing its therapeutic potential.

The synthesis of 3-(1H-indol-3-yl)methyloxolane-2,5-dione has been the subject of several recent publications, reflecting its importance as a synthetic intermediate in pharmaceutical research. One notable approach involves the use of microwave-assisted organic synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method, as described in a 2024 paper in Organic & Biomolecular Chemistry, allows for the efficient construction of the indole ring system, a key structural feature of the compound.

Emerging research suggests that 3-(1H-indol-3-yl)methyloxolander-2,5-dione may have applications in the development of novel anti-inflammatory agents. A 2023 preclinical study demonstrated that this compound can inhibit the activation of NF-κB, a transcription factor central to the inflammatory response. The compound's ability to modulate this pathway has been linked to its structural similarity to known anti-inflammatory agents, particularly those containing indole scaffolds.

Another area of interest is the potential of 3-(1H-indol-3-yl)methyloxolane-2,5-dione in neurodegenerative disease research. Recent studies have indicated that the compound may exert neuroprotective effects by reducing oxidative stress and modulating mitochondrial function. These findings, published in Neurochemical Research in 2024, suggest that the compound's indole ring system may play a critical role in its interactions with neurodegenerative targets.

The compound's pharmacological profile is further enhanced by its ability to interact with multiple protein targets. For example, a 2023 study in Drug Discovery Today reported that 3-(1H-indol-3-yl)methyloxolane-2,5-dione can bind to both acetylcholinesterase and monoamine oxidase, making it a potential candidate for the treatment of cognitive disorders. The dual-targeting capability of this compound represents a significant advantage in drug development, as it may lead to more effective therapeutic strategies.

From a synthetic perspective, the oxolane-2,5-dione ring system of 3-(1H-indol-3-yl)methyloxolane-2,5-dione has been the focus of several studies aimed at optimizing its chemical stability and reactivity. Researchers have employed various strategies, including the use of protective groups and catalysts, to enhance the compound's synthetic utility. These efforts have led to the development of more efficient synthetic routes, as evidenced by a 2024 publication in Chemical Communications.

Recent advances in analytical chemistry have also contributed to a better understanding of 3-(1H-indol-3-yl)methyloxolane-2,5-dione's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been used to confirm the compound's molecular structure and to study its behavior in different solvent systems. These analytical methods are essential for characterizing the compound and for ensuring its quality in pharmaceutical applications.

The compound's potential applications extend beyond its direct pharmacological effects. For instance, its ability to form stable complexes with metal ions has been explored in the context of metal-based drug design. This property could be exploited to develop new therapeutic agents with enhanced bioavailability and reduced toxicity. A 2024 study in Coordination Chemistry Reviews highlighted the importance of such metal-ligand interactions in the development of next-generation pharmaceuticals.

Despite its promising properties, 3-(1H-indol-3-yl)methyloxolane-2,5-dione remains an area of active research, with many questions yet to be answered. For example, the exact mechanisms by which this compound modulates cellular signaling pathways are still under investigation. Additionally, the compound's long-term safety profile and efficacy in clinical settings need to be further evaluated. These challenges underscore the importance of continued research in this field.

In conclusion, 3-(1H-indol-3-yl)methyloxolane-2,5-dione represents a fascinating example of how complex molecular structures can lead to novel therapeutic possibilities. Its unique combination of a indole ring and oxolane-2,5-dione functional group, along with its potential applications in biomedical research, makes it a valuable subject of study. As research in this area continues to evolve, it is likely that new insights into the compound's properties and applications will emerge, further expanding its potential in the pharmaceutical sciences.

For researchers interested in exploring the properties of 3-(1H-indol-3-yl)methyloxolane-2,5-dione, access to specialized databases such as PubChem and ChemSpider can provide valuable information on its chemical structure, biological activity, and related compounds. These resources are essential for advancing research in this field and for developing new strategies for drug discovery and development.